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Compound of Interest

Compound Name: Uty HY Peptide (246-254) (TFA)

Cat. No.: B8201758

Essential Safety and Handling Guide for Uty HY
Peptide (246-254) (TFA)

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Uty HY Peptide (246-254) (TFA). The procedures
outlined below are designed to ensure a safe laboratory environment and proper management
of this chemical compound.

Chemical Identifier:

Product Name: Uty HY Peptide (246-254) (TFA)

Sequence: H-Trp-Met-His-His-Asn-Met-Asp-Leu-lle-OH[1]

Molecular Formula: Cs3H77N15013S2[1]

Molecular Weight: 1196.4 g/mol [1]

CAS Number: 76-05-1 (for Trifluoroacetic acid)

Uty HY Peptide (246-254) is a synthetic peptide derived from the ubiquitously transcribed
tetratricopeptide repeat gene on the Y chromosome (UTY) protein.[2][3] It is typically supplied
as a trifluoroacetate (TFA) salt, which results from the purification process using high-
performance liquid chromatography (HPLC).[1][4] While the peptide itself has not been fully
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characterized for its hazards, the primary safety concerns are associated with the TFA counter-
ion.

Hazard Identification and Safety Precautions

Trifluoroacetic acid (TFA) is a strong, corrosive acid that poses significant health risks upon
exposure.[5][6] It can cause severe skin burns, eye damage, and is harmful if inhaled.[5][7][8]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling Uty HY Peptide (246-254)
(TFA), particularly when in its lyophilized powder form or when preparing solutions. All handling
should be conducted within a certified chemical fume hood.[5][7]
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Specifications and

PPE Category Item )
Requirements
Required to protect against
dust particles and splashes.
Eye and Face Protection Safety Goggles Must be tight-sealing and

conform to ANSI Z87.1
standards.[9]

Face Shield

Recommended in addition to
safety goggles, especially
when handling larger
quantities or when there is a

significant splash hazard.[9]

Hand Protection

Chemical-resistant Gloves

Nitrile gloves are the minimum
requirement for incidental
contact.[5][9] For handling
larger volumes or for
prolonged contact, heavy-duty
gloves such as butyl rubber or
Viton are recommended.[5]
Double gloving is advised.[9]
[10]

Body Protection

Laboratory Coat

A standard lab coat is required

to protect skin and clothing.[7]
[°]

Respiratory Protection

Respirator/Dust Mask

Recommended when weighing
and handling the lyophilized
peptide to prevent inhalation of
dust particles.[9] If used
outside a fume hood, a full-
face respirator may be

necessary.[5]

Operational Plan: Step-by-Step Handling Procedures
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e Preparation and Engineering Controls:
o Ensure a certified chemical fume hood is used for all manipulations of the peptide.[5][7]
o Verify that an eyewash station and safety shower are readily accessible.[7]

o Before handling, allow the vial of lyophilized peptide to warm to room temperature in a
desiccator to prevent condensation.[11]

e Weighing and Reconstitution:
o Wear all required PPE, including respiratory protection.[9]

o Carefully weigh the desired amount of the lyophilized powder in the fume hood. Avoid
creating dust.[9]

o To reconstitute, refer to the manufacturer's Certificate of Analysis for the appropriate
solvent.[9] For peptides with residues prone to oxidation (like Trp and Met in this peptide),
use oxygen-free buffers.[9] Sonication can aid dissolution, but avoid excessive heat.[9]

e Storage:

o Lyophilized Peptide: For long-term storage, keep at -20°C or colder in a tightly sealed
container away from light.[9][11][12]

o Peptide in Solution: It is not recommended to store peptides in solution for extended
periods.[9] If necessary, prepare single-use aliquots and store them frozen at -20°C or
-80°C to minimize freeze-thaw cycles.[9]

Emergency Procedures
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Incident

Immediate Action

Skin Contact

Immediately move to a safety shower or other
water source and rinse the affected area for at
least 15 minutes. Remove contaminated
clothing while flushing. Seek medical attention.
[51[13]

Eye Contact

Immediately flush the eyes with water at an
eyewash station for at least 15 minutes, holding
the eyelids open. Seek immediate medical
attention.[5][13]

Inhalation

Move the individual to fresh air. If breathing is
difficult, administer oxygen. Seek immediate
medical attention.[8][13]

Ingestion

Do NOT induce vomiting. Rinse the mouth with
water and seek immediate medical attention.[8]
[13]

Spill

For minor spills (<500 mL), alert personnel,
ensure the area is well-ventilated, and absorb
the spill with an inert material like vermiculite or
sand.[5][7][13] For major spills, evacuate the
area and contact your institution's
Environmental Health and Safety (EHS)
department.[5][13]

Disposal Plan

All waste containing Uty HY Peptide (246-254) (TFA) must be treated as hazardous chemical

waste.
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Waste Type Disposal Procedure

Unused peptide powder and contaminated

materials (e.g., weighing paper, pipette tips
Solid Waste (e g. 9P p PP Ps)

should be collected in a designated, sealed, and

clearly labeled hazardous waste container.[14]

Solutions containing the peptide must be
collected in a dedicated, leak-proof, and

Liquid Waste chemically compatible hazardous waste
container (e.g., high-density polyethylene).[14]
Never pour down the drain.[5][7]

Contaminated needles, syringes, or other
Sharps sharps must be disposed of in a designated,

puncture-resistant sharps container.[14]

Waste Container Labeling and Storage:

o All waste containers must be labeled "Hazardous Waste" and include the full chemical name.
[71[14]

o Store waste containers in a designated, cool, dry, and well-ventilated satellite accumulation
area, away from incompatible materials such as bases and oxidizers.[5][7]

o Keep containers securely closed when not in use.[7]
o Arrange for waste pickup through your institution's EHS department.[14]

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for safely handling Uty HY Peptide
(246-254) (TFA) in a laboratory setting.
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Safe Handling Workflow for Uty HY Peptide (246-254) (TFA)
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Caption: Workflow for handling Uty HY Peptide (246-254) (TFA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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